Cas no 139984-00-2 (1-Hexanone, 2-methyl-1-(2-pyridinyl)-)

• Product Name: 1-Hexanone, 2-methyl-1-(2-pyridinyl)-
• CAS No: 139984-00-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1283249
• PubChem ID: 71343137
• Update Time: 2025-04-20

1-Hexanone, 2-methyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 2-methyl-1-(2-pyridinyl)-
• 2-methyl-1-pyridin-2-ylhexan-1-one
• 139984-00-2
• DTXSID80769784
• 2-METHYL-1-(PYRIDIN-2-YL)HEXAN-1-ONE

• Inchi： 1S/C12H17NO/c1-3-4-7-10(2)12(14)11-8-5-6-9-13-11/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： OOJTYBIWZLFIEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C(C)CCCC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones